Tris(hydroxymethyl)nitromethane

• CAS No.: 126-11-4
• Product Name: Tris(hydroxymethyl)nitromethane
• Molecular Formula: C4H9NO5
• Molecular Weight: 151.12 g/mol
• IUPAC Name: 2-(hydroxymethyl)-2-nitropropane-1,3-diol
• Standard InChI: InChI=1S/C4H9NO5/c6-1-4(2-7,3-8)5(9)10/h6-8H,1-3H2
• Standard InChIKey: OLQJQHSAWMFDJE-UHFFFAOYSA-N
• SMILES: C(C(CO)(CO)[N+](=O)[O-])O
• Canonical SMILES: C(C(CO)(CO)[N+](=O)[O-])O
• Colorform: Crystals from ethyl acetate and benzene; White solid
• Melting Point: 214.0 °C; 214 °C (pure)
• Physical Description: Liquid
• Shelf Life: /2-(hydroxymethyl)-2-nitro-1,3-propanediol/ is stable only under acidic conditions of pH 5.0 and below, and is unstable and decomposes to formaldehyde under alkaline conditions and at temperatures above 49 °C.
• Solubility: 9.82 M; Soluble in polar solvents such as methanol and isopropanol. Insoluble in non-polar solvents such as aliphatic and aromatic hydrocarbons.; Freely soluble in alcohols, sparingly soluble in benzene; In water, 2.20X10+6 mg/L at 20 °C
• Synonyms: 2-(hydroxymethyl)-2-nitro-1,3-propanediol; Tris Nitro
• Vapor Pressure: 3.2X10-7 mm Hg at 25 °C (est)
• PubChem Compound: 31337
• Last Modified: Nov 11 2021